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Compound of Interest

Compound Name:
3,5-Dimethyl-4-

hydroxybenzaldehyde

Cat. No.: B108906 Get Quote

This technical guide provides a comprehensive overview of 4-Hydroxy-3,5-

dimethylbenzaldehyde, a significant aromatic aldehyde utilized in various scientific and

industrial applications. Tailored for researchers, scientists, and drug development

professionals, this document details its chemical properties, synthesis protocols, applications,

and safety information.

Chemical Identity and Properties
The IUPAC name for the compound is 4-hydroxy-3,5-dimethylbenzaldehyde.[1][2] It is also

commonly known by synonyms such as 3,5-Dimethyl-4-hydroxybenzaldehyde and 4-Formyl-

2,6-xylenol.[1][3][4] This compound is a yellow solid at room temperature.[3]

Table 1: Physicochemical Properties of 4-Hydroxy-3,5-dimethylbenzaldehyde
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Property Value References

IUPAC Name
4-hydroxy-3,5-

dimethylbenzaldehyde
[1][2]

CAS Number 2233-18-3 [3][5]

Molecular Formula C₉H₁₀O₂ [2][3]

Molecular Weight 150.17 g/mol [3][5]

Appearance Yellow solid [3]

Melting Point 112-114 °C [3][5]

Boiling Point 263.9 °C [3]

Density 1.136 g/cm³ [3]

InChI Key
UYGBSRJODQHNLQ-

UHFFFAOYSA-N
[1][5]

SMILES O=CC1=CC(C)=C(O)C(C)=C1 [5]

Synthesis and Experimental Protocols
4-Hydroxy-3,5-dimethylbenzaldehyde can be synthesized through various methods, most

notably via the selective oxidation of corresponding p-cresol derivatives, such as 2,4,6-

trimethylphenol.[6][7]

This protocol describes the cobalt-catalyzed aerobic oxidation of a methyl group in 2,4,6-

trimethylphenol.[6]

Materials and Reagents:

2,4,6-Trimethylphenol (Substrate)

Cobalt(II) acetate tetrahydrate (Co(OAc)₂·4H₂O) (Catalyst)

Sodium hydroxide (NaOH) (Base)

Ethylene glycol (EG) (Solvent)
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Deionized water (H₂O)

Oxygen (O₂) gas (Oxidant)

Hydrochloric acid (HCl), 2% solution

Chloroform (CHCl₃)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Petroleum ether and Ethyl acetate (Eluents)

Procedure:

A mixture of 2,4,6-trimethylphenol (5.0 mmol), Co(OAc)₂·4H₂O (0.05 mmol, 12 mg), and

NaOH (5.0 mmol, 0.2 g) is prepared in a solvent system of ethylene glycol/water (5.0

mL/0.25 mL).[6]

The reaction mixture is stirred vigorously at 50 °C while bubbling oxygen (1.0 atm) through it

for 12 hours.[6]

Upon completion, the reaction is quenched by the successive addition of 2% hydrochloric

acid (10.0 mL) and chloroform (10.0 mL).[6]

The chloroform phase is separated, and the aqueous phase is further extracted twice with

chloroform (10.0 mL each).[6]

The combined organic layers are dried over anhydrous sodium sulfate and then

concentrated under reduced pressure to yield a residue.[6]

The crude product is purified by column chromatography on silica gel, using a petroleum

ether/ethyl acetate (5/1) mixture as the eluent, to afford the pure 4-Hydroxy-3,5-

dimethylbenzaldehyde.[6]
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Synthesis Workflow

1. Mix Reactants
(Substrate, Catalyst, Base)

in EG/H₂O

2. Stir at 50°C
Bubble O₂ (1 atm)

for 12 hours

3. Quench Reaction
with HCl (2%) and CHCl₃

4. Phase Separation
& Aqueous Extraction

5. Dry & Concentrate
Organic Phases

6. Purify by Column
Chromatography

Product:
4-Hydroxy-3,5-dimethylbenzaldehyde

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Hydroxy-3,5-dimethylbenzaldehyde.

Applications in Drug Development and Research
4-Hydroxy-3,5-dimethylbenzaldehyde is a valuable intermediate in organic synthesis,

particularly within the pharmaceutical industry.[3]

Pharmaceutical Intermediate: Its most notable application is as a key intermediate in the

synthesis of Etravirine, a non-nucleoside reverse transcriptase inhibitor used in the treatment

of HIV.[3] The hydroxyl and aldehyde functional groups on the molecule allow it to participate

in crucial reactions for building the complex structure of the drug.[3]

Polymer Chemistry: It has been employed as a reagent in the phase-transfer catalyzed

polymerization of 4-hydroxy-3,5-dimethylbenzyl alcohol.

Reagent in Organic Synthesis: It serves as a starting material for the synthesis of other

valuable chemical compounds, such as 2,4,6-trimethylphenol.

Biochemical Reagent: The compound is used as a general biochemical reagent in various

life science research applications.[8]
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Role in Etravirine Synthesis
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dimethylbenzaldehyde

Multi-step
Chemical Reactions

Other
Reagents

Etravirine
(HIV Drug)

Click to download full resolution via product page

Caption: Role as a key intermediate in the synthesis of Etravirine.

Spectroscopic and Analytical Data
Characterization of 4-Hydroxy-3,5-dimethylbenzaldehyde is typically performed using standard

spectroscopic techniques.

Table 2: Summary of Spectroscopic Data
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Technique Data Reference

¹H NMR
Spectral data available in public databases such

as PubChem and NMRShiftDB.[1]

Infrared (IR) Spectroscopy

FTIR and ATR-IR spectra are available, showing

characteristic peaks for hydroxyl (O-H),

aldehyde (C=O), and aromatic C-H functional

groups.[1]

Mass Spectrometry (MS)
GC-MS data is available, confirming the

molecular weight of 150.17 g/mol .[1]

High-Performance Liquid Chromatography

(HPLC)

Reverse-phase HPLC methods have been

developed for its analysis and separation.[9]

Safety and Handling
Proper handling of 4-Hydroxy-3,5-dimethylbenzaldehyde is essential in a laboratory setting. It

is classified as an irritant.

Table 3: Hazard and Safety Information
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Category Information References

Signal Word Warning [5]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[5]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5][10]

Personal Protective Equipment

(PPE)

Eyeshields, gloves, N95-type

dust mask.
[5]

Storage

Store in a cool, well-ventilated

place. Keep container tightly

closed.[3][10] The compound

is noted to be air-sensitive.[10]

Incompatible Materials
Strong oxidizing agents, strong

bases.
[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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